Adodatad Adodatad
Brand Name: Vulcanchem
CAS No.: 118436-57-0
VCID: VC20845874
InChI: InChI=1S/C21H38N8O3S/c22-7-4-10-25-9-3-1-2-5-14(6-8-23)33-11-15-17(30)18(31)21(32-15)29-13-28-16-19(24)26-12-27-20(16)29/h12-15,17-18,21,25,30-31H,1-11,22-23H2,(H2,24,26,27)/t14?,15-,17-,18-,21-/m1/s1
SMILES: C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)CSC(CCCCCNCCCN)CCN)O)O)N
Molecular Formula: C21H38N8O3S
Molecular Weight: 482.6 g/mol

Adodatad

CAS No.: 118436-57-0

Cat. No.: VC20845874

Molecular Formula: C21H38N8O3S

Molecular Weight: 482.6 g/mol

* For research use only. Not for human or veterinary use.

Adodatad - 118436-57-0

Specification

CAS No. 118436-57-0
Molecular Formula C21H38N8O3S
Molecular Weight 482.6 g/mol
IUPAC Name (2S,3S,4R,5R)-2-[[1-amino-8-(3-aminopropylamino)octan-3-yl]sulfanylmethyl]-5-(6-aminopurin-9-yl)oxolane-3,4-diol
Standard InChI InChI=1S/C21H38N8O3S/c22-7-4-10-25-9-3-1-2-5-14(6-8-23)33-11-15-17(30)18(31)21(32-15)29-13-28-16-19(24)26-12-27-20(16)29/h12-15,17-18,21,25,30-31H,1-11,22-23H2,(H2,24,26,27)/t14?,15-,17-,18-,21-/m1/s1
Standard InChI Key IYEWZPHRHXRMCW-BWZSZYTASA-N
Isomeric SMILES C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)CSC(CCCCCNCCCN)CCN)O)O)N
SMILES C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)CSC(CCCCCNCCCN)CCN)O)O)N
Canonical SMILES C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)CSC(CCCCCNCCCN)CCN)O)O)N

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